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Compound of Interest

Compound Name: Vanadium-gallium

Cat. No.: B076310 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: While V3Ga is a superconductor with notable high-magnetic-field properties, its

application in modern particle accelerators is limited. Current research and development for

high-field accelerator magnets primarily focus on Nb₃Sn and high-temperature

superconductors (HTS). These notes provide a summary of V3Ga's properties and fabrication

methods, largely based on historical research, for informational and comparative purposes.

Introduction to V₃Ga Superconductor
Vanadium-gallium (V₃Ga) is an intermetallic compound with an A15 crystal structure, similar

to Nb₃Sn. It exhibits superconductivity at a critical temperature (Tc) of approximately 14-15 K

and boasts a high upper critical magnetic field (Hc2), making it a candidate for high-field

magnet applications.[1][2] Historically, V₃Ga was considered a promising material for

generating magnetic fields in the range of 18-20 Tesla (T).[1] However, its brittleness and the

advancements in Nb₃Sn technology have led to a decline in its use for particle accelerator

magnets.[2]

Superconducting Properties of V₃Ga
V₃Ga's primary appeal lies in its performance in high magnetic fields. Below is a summary of its

key superconducting properties.
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Property Value Notes

Critical Temperature (Tc) ~14.2 - 15.2 K

The transition temperature to

the superconducting state in

the absence of a magnetic

field.

Upper Critical Field (Hc2) > 19 T at 4.2 K

Can be used in magnetic fields

up to approximately 18 T.[1]

Some studies suggest Hc2 can

exceed 20 T.[3][4][5]

Critical Current Density (Jc) > 1 x 10⁵ A/cm² at 19 T

This value is for the V₃Ga layer

itself and is highly dependent

on the fabrication process and

microstructure.[6]

Comparison with Nb₃Sn
Nb₃Sn is the current material of choice for the next generation of high-field accelerator

magnets, such as those for the High-Luminosity Large Hadron Collider (HL-LHC). A

comparison between V₃Ga and Nb₃Sn is crucial for understanding the materials selection

landscape.
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Property V₃Ga Nb₃Sn Advantage

Critical Temperature

(Tc)
~14-15 K ~18 K Nb₃Sn

Upper Critical Field

(Hc2)
> 19 T ~24-28 T Nb₃Sn

Critical Current

Density (Jc)

Generally lower than

Nb₃Sn at fields < 18 T

Higher performance in

the 10-15 T range
Nb₃Sn

Mechanical Properties Brittle A15 phase Brittle A15 phase

Both are challenging,

but V₃Ga is reported

to have slightly better

mechanical

properties.[3][4][5]

Fabrication Cost &

Complexity

Higher due to raw

material costs and

less established

processes

Lower due to larger-

scale production and

more mature

fabrication techniques.

[7]

Nb₃Sn

Radiation Tolerance

Shorter decay time of

induced radioactivity.

[4][5]

Longer decay time. V₃Ga

The higher critical temperature of Nb₃Sn provides a larger operational margin, and its more

established and cost-effective manufacturing processes have made it the more practical choice

for large-scale projects.[2][8][9][10]

Experimental Protocols: V₃Ga Fabrication
The primary challenge in fabricating V₃Ga is forming the brittle A15 superconducting phase in a

practical wire or tape form. The most common methods are variations of the bronze process

and surface diffusion.

Bronze Process for V₃Ga Wire/Tape
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The bronze process involves co-processing a vanadium core within a copper-gallium (Cu-Ga)

bronze matrix. A final heat treatment allows gallium to diffuse from the bronze to the vanadium,

forming a layer of V₃Ga at the interface.

Protocol: Bronze Process for V₃Ga Wire Fabrication

Billet Assembly:

Start with a high-purity vanadium rod as the core.

Place the vanadium rod inside a drilled-out cylinder of a Cu-Ga bronze alloy (typically 15-

20 at.% Ga).

Encapsulate the entire assembly in a protective copper can.

Mechanical Deformation:

Extrude the billet at an elevated temperature to reduce its diameter.

Further reduce the diameter through a series of drawing steps at room temperature, with

intermediate annealing steps to relieve work hardening of the copper and bronze. This

process creates a multifilamentary wire if multiple vanadium cores are bundled in the initial

billet.

Heat Treatment (Reaction):

Wind the wire into the desired coil shape.

Perform a heat treatment in a high-vacuum or inert atmosphere furnace. A typical two-

stage heat treatment to optimize high-field properties is as follows:

Stage 1 (Formation): Heat at a higher temperature (e.g., 650-700°C) for an extended

period (e.g., 50-100 hours) to form a sufficiently thick V₃Ga layer.

Stage 2 (Optimization): Follow with a lower temperature anneal (e.g., 600°C) for a

longer duration (e.g., 100+ hours) to improve the superconducting properties (Tc and

Hc2).
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Stabilization and Insulation:

After the reaction, the wire is brittle. It is typically electroplated with copper for stabilization

and quench protection.

The wire is then insulated with materials like fiberglass tape for use in magnet winding.

Surface Diffusion Process for V₃Ga Tape
This process involves coating a vanadium tape with gallium and then heat-treating it to form the

V₃Ga compound.

Protocol: Surface Diffusion Process for V₃Ga Tape Fabrication

Gallium Coating:

Continuously pass a vanadium substrate tape through a molten gallium bath. This process

is typically done in a vacuum to prevent oxidation.

Alternatively, gallium can be electroplated onto the vanadium tape.

Initial Reaction (Optional):

A brief, higher-temperature heat treatment can be performed immediately after coating to

form initial V-Ga intermetallic compounds.

Heat Treatment (V₃Ga Formation):

The gallium-coated tape is wound into coils with an inert insulating spacer (e.g., quartz

cloth) to prevent sintering.

Perform a multi-stage heat treatment in a high-vacuum furnace, similar to the bronze

process, to form and optimize the V₃Ga layer. For example:

React at 675-750°C for 50 hours.

Subsequently, anneal at 600°C for 100 hours or more.

Stabilization:
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The reacted V₃Ga tape is then typically stabilized by soldering a copper tape to its surface.

Visualizations
V₃Ga Bronze Process Workflow
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V₃Ga Bronze Process Workflow Diagram

Superconductor Choice Logic for High-Field Magnets
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Simplified Logic for Superconductor Selection

Niche and Future Applications
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While largely superseded in particle accelerators, V₃Ga's unique properties could be relevant in

other niche areas:

Low Activation Fusion Magnets: Vanadium is a low-activation material, meaning it becomes

less radioactive than niobium when exposed to neutron flux. This makes V₃Ga a candidate

for magnets in future fusion reactors where minimizing long-lived radioactive waste is a

priority.[4][5]

High-Field Research Magnets: For specialized, small-scale magnets requiring fields in the

17-18 T range, V₃Ga could still be a viable option, particularly if cost is less of a constraint

than achieving the highest possible field with a low-temperature superconductor.[1]

Research into improving the critical current density of V₃Ga through methods like the Powder-

in-Tube (PIT) process is ongoing, primarily for fusion applications.[3][4][5] These advancements

could potentially renew interest in V₃Ga for other high-field applications if significant

performance gains are achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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